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Compound of Interest

Compound Name: 2-Bromo-5-hydroxypyridine

Cat. No.: B120221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of 2-Bromo-5-hydroxypyridine (CAS

No: 55717-45-8), a key intermediate in pharmaceutical synthesis. The following sections detail

its chemical properties, associated hazards, and rigorous protocols for safe handling, storage,

and emergency procedures to ensure the safety of laboratory and research personnel.

Section 1: Chemical Identification and Properties
2-Bromo-5-hydroxypyridine, also known as 6-Bromo-3-pyridinol, is a pyridine derivative

widely used as a building block in the synthesis of complex organic molecules for

pharmaceutical research and development.[1] Its utility stems from its ability to participate in

various chemical reactions, particularly cross-coupling reactions, to form novel compounds.[1]

Table 1: Physicochemical Properties of 2-Bromo-5-hydroxypyridine
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Property Value Source

CAS Number 55717-45-8 [2][3]

Molecular Formula C₅H₄BrNO

Molecular Weight 174.00 g/mol

Synonyms 6-Bromo-3-pyridinol

Appearance
White to off-white crystalline

powder

Melting Point 136.0 to 140.0 °C

Purity >98.0%

| Storage | Store at 10°C - 25°C in a tightly sealed container | |

Section 2: Hazard Identification and Toxicology
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-Bromo-5-hydroxypyridine is classified as a hazardous substance.[3] Adherence

to safety precautions is mandatory to prevent exposure and mitigate risks.

Table 2: GHS Hazard Identification

Classification Hazard Statement Signal Word Pictogram

Skin
Corrosion/Irritation
Category 2

H315: Causes skin
irritation

Warning GHS07

Serious Eye

Damage/Eye Irritation

Category 2/2A

H319: Causes serious

eye irritation
Warning GHS07

| Specific target organ toxicity (single exposure) Category 3 | H335: May cause respiratory

irritation | Warning | GHS07 |
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Source:[2][3][4]

Toxicological Summary: Detailed toxicological properties of 2-Bromo-5-hydroxypyridine have

not been fully investigated.[3] Therefore, it should be handled with the utmost care, assuming it

may have other uncharacterized hazardous properties. There is currently no available data on

acute toxicity (LD50/LC50), carcinogenicity, or reproductive toxicity.[3][4]

Ecological Information: Ecotoxicity data for this compound is not readily available. To prevent

environmental contamination, it should not be allowed to enter drains or waterways.[3][4]

Chemical waste must be disposed of in accordance with local, regional, and national

regulations.[3][4]

Section 3: Safe Handling, Storage, and Personal
Protective Equipment (PPE)
Proper handling and storage procedures are critical to maintaining the integrity of the chemical

and ensuring personnel safety.

Handling:

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[3][5]

Avoid the formation of dust and aerosols.[5]

Avoid all contact with skin, eyes, and clothing.[2][5]

Do not breathe dust or vapors.[3][4]

Use non-sparking tools to prevent ignition sources.[5]

Wash hands thoroughly after handling the material.[3]

Do not eat, drink, or smoke in laboratory areas.[6]

Storage:
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Store in a dry, cool, and well-ventilated place.[3][4]

Keep the container tightly closed to prevent moisture ingress and contamination.[3][4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Details

Eye/Face Protection

Safety glasses with side-
shields or chemical
goggles.

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[4][7]

Skin Protection
Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Wear appropriate protective

clothing to prevent skin

exposure.[4][7]

Respiratory Protection
NIOSH/MSHA or EN 149

approved respirator.

Required if dust is generated

or if working outside a fume

hood. Use a particulate filter

conforming to EN 143.[7]

| General Hygiene | Eyewash stations and safety showers. | Must be located in close proximity

to the workstation.[3] Handle in accordance with good industrial hygiene and safety practices.

[4] |

Section 4: Emergency Procedures and First Aid
In case of accidental exposure, immediate and appropriate first aid is crucial.

Table 4: First-Aid Measures
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Exposure Route Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If not
breathing, give artificial respiration. Seek
immediate medical attention.[2][3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. If skin irritation

persists, seek medical attention.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][3]

| Ingestion | Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Call a physician or Poison Control Center immediately.[2] |

Section 5: Accidental Release and Disposal
Measures
Accidental Release:

Evacuate Personnel: Clear the area of all personnel and move upwind of the spill.[6]

Ensure Ventilation: Ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.[5]

Personal Protection: Wear full PPE as described in Section 3, including respiratory

protection. Avoid breathing dust.[5][6]

Containment and Cleanup: Carefully sweep or vacuum up the spilled solid material, avoiding

dust generation.[4][6] Place the material into a suitable, labeled, and closed container for

disposal.[6]
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Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[5]

[6]

Disposal: Chemical waste must be disposed of through a licensed waste disposal company.

Disposal practices must be in compliance with all federal, state, and local regulations.[3] Do not

dispose of it with household waste or into the sewage system.

Section 6: Workflow Visualizations
The following diagrams illustrate standardized workflows for handling 2-Bromo-5-
hydroxypyridine and its use in a representative synthetic procedure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.echemi.com/sds/2-bromo-5-fluoro-2-hydroxypyridine-pd180521144578.html
https://store.apolloscientific.co.uk/storage/msds/OR01486_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2722806&productDescription=2-BRMO-5-HYDROXYPYRIDN+95%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b120221?utm_src=pdf-body
https://www.benchchem.com/product/b120221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receive Chemical

Inspect Container
(Check for damage, verify label)

Review SDS

Store in Cool, Dry,
Well-Ventilated Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare for Use

Transfer to Fume Hood

Weigh Material

Use in Experiment

Decontaminate Glassware
and Work Area

Collect Waste in
Labeled Container

Dispose via Certified
Waste Management

End of Lifecycle

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Bromo-5-hydroxypyridine.
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Generalized Suzuki Coupling Workflow

Reaction Setup
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Caption: Generalized experimental workflow for a cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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